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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of high-purity 2,4-Dimethylpentanal
(CAS No. 27944-79-2), a branched-chain aldehyde with applications in organic synthesis and

fragrance chemistry. This document details commercially available sources, key chemical and

physical properties, and established experimental protocols for its synthesis, purification, and

analysis.

Commercial Availability of 2,4-Dimethylpentanal
High-purity 2,4-Dimethylpentanal is available from a select number of commercial suppliers.

While many vendors offer a standard purity of approximately 95%, higher purity grades may be

available upon request or through custom synthesis. Researchers requiring purities exceeding

98% for sensitive applications should inquire directly with suppliers regarding the availability of

certificates of analysis (CoA) or custom synthesis services.
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Supplier Purity Notes

LookChem Up to 99%

Purity information is

aggregated from raw suppliers

and should be verified.[1]

CymitQuimica Min. 95%
Offers the compound from the

Biosynth brand.[2][3]

Molport 95%

Lists various quantities and

pricing from a single supplier.

[4]

Biosynth Min. 95%

Also offers custom synthesis

for higher purity requirements.

[5]

Chem Pure 95%
Regional supplier based in

Bangalore.

Physicochemical Properties
2,4-Dimethylpentanal is a colorless liquid with a characteristic pungent odor.[6] Its key

physicochemical properties are summarized below.

Property Value

Molecular Formula C7H14O[1][7]

Molecular Weight 114.19 g/mol [8]

Boiling Point 134.5 °C at 760 mmHg[1][7]

Density 0.803 g/cm³[1][6]

Flash Point 33.4 °C[1][7]

XLogP3 1.9[8]

Refractive Index 1.401[6][7]
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Experimental Protocols
Synthesis of 2,4-Dimethylpentanal via Hydroformylation
of Isohexene
A plausible and industrially relevant method for the synthesis of 2,4-Dimethylpentanal is the

hydroformylation (oxo process) of isohexene isomers.[9] This reaction involves the addition of a

formyl group (-CHO) and a hydrogen atom across the double bond of an alkene.

Reaction Scheme:

(CH₃)₂CHCH₂CH=CH₂ + CO + H₂ → (CH₃)₂CHCH₂CH(CH₃)CHO

Materials and Reagents:

Isohexene (mixture of isomers)

Synthesis gas (CO/H₂ mixture)

Rhodium-based catalyst (e.g., Rh(CO)₂(acac) with a phosphine ligand)

High-pressure reactor (autoclave)

Anhydrous toluene (solvent)

Procedure:

The high-pressure reactor is charged with anhydrous toluene, the rhodium catalyst, and the

phosphine ligand under an inert atmosphere.

The reactor is sealed and purged with synthesis gas.

Isohexene is injected into the reactor.

The reactor is pressurized with synthesis gas to the desired pressure (typically 10-100 atm)

and heated to the reaction temperature (typically 40-200 °C).[9]
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The reaction is monitored by gas chromatography (GC) to determine the consumption of the

starting material and the formation of the product.

Upon completion, the reactor is cooled, and the excess pressure is carefully released.

The crude reaction mixture containing 2,4-Dimethylpentanal is collected for purification.

Purification of 2,4-Dimethylpentanal
The crude product from the synthesis can be purified to high purity using a combination of

extraction and distillation techniques. Common impurities in aldehydes include the

corresponding alcohols and carboxylic acids from side reactions and oxidation.[2]

Materials and Reagents:

Crude 2,4-Dimethylpentanal

10% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether (or other suitable organic solvent)

Fractional distillation apparatus

Procedure:

The crude product is dissolved in diethyl ether.

The organic solution is washed with a 10% NaHCO₃ solution to remove acidic impurities.[2]

The organic layer is then washed with brine to remove any remaining aqueous solution.

The separated organic layer is dried over anhydrous MgSO₄ or Na₂SO₄.[2]

The drying agent is removed by filtration.
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The solvent is removed under reduced pressure.

The resulting crude aldehyde is purified by fractional distillation under atmospheric or

reduced pressure.[10] The fraction corresponding to the boiling point of 2,4-
Dimethylpentanal (134.5 °C) is collected.

GC-MS Analysis of 2,4-Dimethylpentanal
Gas chromatography-mass spectrometry (GC-MS) is a standard method for determining the

purity and identity of volatile compounds like 2,4-Dimethylpentanal.[11] For enhanced

sensitivity and chromatographic performance, derivatization with O-(2,3,4,5,6-

pentafluorobenzyl)hydroxylamine (PFBHA) can be employed.[11][12]

Materials and Reagents:

Sample of 2,4-Dimethylpentanal

Methanol (HPLC grade)

PFBHA solution (10 mg/mL in deionized water)[11]

Internal standard (e.g., a deuterated aldehyde)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Sample Preparation: A dilute solution of the 2,4-Dimethylpentanal sample and the internal

standard is prepared in methanol.

Derivatization: An aliquot of the sample solution is mixed with the PFBHA solution in a sealed

vial and heated to form the oxime derivative.[11]

Injection: A small volume (e.g., 1 µL) of the derivatized sample is injected into the GC-MS

system.

GC Separation: The components are separated on the capillary column using a suitable

temperature program.
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MS Detection: The mass spectrometer is operated in either electron impact (EI) or negative

chemical ionization (NCI) mode to detect the separated components.[13]

Data Analysis: The purity of the 2,4-Dimethylpentanal is determined by comparing the peak

area of the analyte to that of the internal standard and any impurities. The identity is

confirmed by comparing the mass spectrum to a reference spectrum.

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the synthesis and purification of 2,4-
Dimethylpentanal and its application as a building block in organic synthesis.
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Synthesis and Purification of 2,4-Dimethylpentanal
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Caption: Workflow for the synthesis and purification of 2,4-Dimethylpentanal.
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2,4-Dimethylpentanal as a Building Block
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Caption: Application of 2,4-Dimethylpentanal in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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